97-77-8

Disulfiram

In Stock

• CAS RN:
• 97-77-8

• Formula:
• C10H20N2S4
  ((C2H5)2NCS)2S2
  C10H20N2S4

• InChI:
• InChI=1S/C10H20N2S4/c1-5-11(6-2)9(13)15-16-10(14)12(7-3)8-4/h5-8H2,1-4H3

• InChIKey:
• AUZONCFQVSMFAP-UHFFFAOYSA-N

• Disulfiram is a copper and zinc chelator and an irreversible inhibitor of aldehyde dehydrogenase (IC50 = 0.1 mM). It also inhibits the copper-dependent enzyme dopamine β-hydroxylase, which prevents the breakdown of dopamine and has been considered as a treatment for cocaine dependence. When in complex with copper, disulfiram has been shown to inhibit purified 20S proteasome (IC50 = 7.5 μM) and 26S proteasome (IC50 = 20 μM) from MDA-MB-0231 breast cancer cells. Because disulfiram targets the ubiquitin-proteasome pathway, it has been investigated as an anti-cancer agent. Furthermore, at 250 nM it has been shown to induce reactive oxygen species, to activate JNK and p38 pathways, and to inhibit NF-κB activity, which suppresses self-renewal in cancer stem cells.
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in su...

2-Ethynyl-2-methyloxolane

In Stock

• CAS RN:
• 89897-77-8

• Formula:
• C7H10O

• InChI:
• InChI=1S/C7H10O/c1-3-7(2)5-4-6-8-7/h1H,4-6H2,2H3

• InChIKey:
• KYPCFKQEHDJZKY-UHFFFAOYSA-N

• 2-Ethynyl-2-methyloxolane is a useful research compound. Its molecular formula is C7H10O and its molecular weight is 110.156. The purity is usually 95%.

3-(Chloroacetyl)benzonitrile

• CAS RN:
• 76597-77-8

• Formula:
• C9H6ClNO

• InChI:
• InChI=1S/C9H6ClNO/c10-5-9(12)8-3-1-2-7(4-8)6-11/h1-4H,5H2

• InChIKey:
• SIJGQCMRBQTUBC-UHFFFAOYSA-N

• 3-(Chloroacetyl)benzonitrile is a useful research compound. Its molecular formula is C9H6ClNO and its molecular weight is 179.60 g/mol. The purity is usually 95%.

5-Methoxy-[1,3]thiazolo[5,4-b]pyridin-2-amine

In Stock

• CAS RN:
• 13797-77-8

• Formula:
• C7H7N3OS

• InChI:
• InChI=1S/C7H7N3OS/c1-11-5-3-2-4-6(10-5)12-7(8)9-4/h2-3H,1H3,(H2,8,9)

• InChIKey:
• LLPVJZMTIYQTGU-UHFFFAOYSA-N

• 5-Methoxy-[1,3]thiazolo[5,4-b]pyridin-2-amine is a useful research compound. Its molecular formula is C7H7N3OS and its molecular weight is 181.22 g/mol. The purity is usually 95%.

2,4-Imidazolidinedione, 3-[(4-chlorophenyl)methyl]-

Usually In Stock

• CAS RN:
• 136197-77-8

• Formula:
• C10H9ClN2O2

• InChI:
• InChI=1S/C10H9ClN2O2/c11-8-3-1-7(2-4-8)6-13-9(14)5-12-10(13)15/h1-4H,5-6H2,(H,12,15)

• InChIKey:
• CXUGPGBQCOFNTD-UHFFFAOYSA-N

• 2,4-Imidazolidinedione, 3-[(4-chlorophenyl)methyl]- is a useful research compound. Its molecular formula is C10H9ClN2O2 and its molecular weight is 224.64 g/mol. The purity is usually 95%.

3-[(2,6-dichlorophenyl)methyl]-1-methyl-8-(4-methylphenyl)-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione

Usually In Stock

• CAS RN:
• 893997-77-8

• Formula:
• C22H19Cl2N5O2

• InChI:
• InChI=1S/C22H21Cl2N5O2/c1-13-6-8-14(9-7-13)27-10-11-28-18-19(25-21(27)28)26(2)22(31)29(20(18)30)12-15-16(23)4-3-5-17(15)24/h3-9,18-19H,10-12H2,1-2H3

• InChIKey:
• BIWXCNKXQWGARR-UHFFFAOYSA-N

• 3-[(2,6-dichlorophenyl)methyl]-1-methyl-8-(4-methylphenyl)-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione is a useful research compound. Its molecular formula is C22H19Cl2N5O2 and its molecular weight is 456.33. The purity is usually 95%.

1-(2-chlorobenzyl)-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

In Stock

• CAS RN:
• 937597-77-8

• Formula:
• C16H14ClN3O2

• InChI:
• InChI=1S/C16H14ClN3O2/c1-9-7-12(16(21)22)14-10(2)19-20(15(14)18-9)8-11-5-3-4-6-13(11)17/h3-7H,8H2,1-2H3,(H,21,22)

• InChIKey:
• XGFMAEQDTFHSSJ-UHFFFAOYSA-N

• 1-(2-chlorobenzyl)-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C16H14ClN3O2 and its molecular weight is 315.76. The purity is usually 95%.

Purine

Usually In Stock

• CAS RN:
• 149297-77-8

• Formula:
• C5H4N4

• InChI:
• InChI=1S/C5H4N4/c1-4-5(8-2-6-1)9-3-7-4/h1-3H,(H,6,7,8,9)

• InChIKey:
• KDCGOANMDULRCW-UHFFFAOYSA-N

• Purine, also known as purine base or 9H-purine, belongs to the class of organic compounds known as purines and purine derivatives. These are aromatic heterocyclic compounds containing a purine moiety, which is formed a pyrimidine-ring ring fused to an imidazole ring. Purine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Purine has been found throughout most human tissues, and has also been primarily detected in saliva. Within the cell, purine is primarily located in the cytoplasm and myelin sheath. Purine exists in all eukaryotes, ranging from yeast to humans. Purine can be converted into purine-6-thiol.
  7H-purine is the 7H-tautomer of purine. It is a tautomer of a 1H-purine, a 3H-purine and a 9H-purine.

2-(5-amino-3-(methylthio)-4-(phenylsulfonyl)-1H-pyrazol-1-yl)-N-(2,4-dimethoxyphenyl)acetamide

In Stock

• CAS RN:
• 1019097-77-8

• Formula:
• C20H22N4O5S2

• InChI:
• InChI=1S/C20H22N4O5S2/c1-28-13-9-10-15(16(11-13)29-2)22-17(25)12-24-19(21)18(20(23-24)30-3)31(26,27)14-7-5-4-6-8-14/h4-11H,12,21H2,1-3H3,(H,22,25)

• InChIKey:
• OGKUIKKKWJNVRF-UHFFFAOYSA-N

• 2-(5-amino-3-(methylthio)-4-(phenylsulfonyl)-1H-pyrazol-1-yl)-N-(2,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C20H22N4O5S2 and its molecular weight is 462.54. The purity is usually 95%.

3-[5-(2-methoxyphenoxy)-1,3-dimethyl-1H-pyrazol-4-yl]prop-2-enoic acid

Usually In Stock

• CAS RN:
• 1158097-77-8

• Formula:
• C15H16N2O4

• InChI:
• InChI=1S/C15H16N2O4/c1-10-11(8-9-14(18)19)15(17(2)16-10)21-13-7-5-4-6-12(13)20-3/h4-9H,1-3H3,(H,18,19)/b9-8+

• InChIKey:
• KMDCDRBSADCOGA-UHFFFAOYSA-N

• 3-[5-(2-methoxyphenoxy)-1,3-dimethyl-1H-pyrazol-4-yl]prop-2-enoic acid is a useful research compound. Its molecular formula is C15H16N2O4 and its molecular weight is 288.303. The purity is usually 95%.

7-(2-fluorophenyl)-N-(2-(trifluoromethyl)phenyl)-1,4-thiazepane-4-carboxamide

In Stock

• CAS RN:
• 1705197-77-8

• Formula:
• C19H18F4N2OS

• InChI:
• InChI=1S/C19H18F4N2OS/c20-15-7-3-1-5-13(15)17-9-10-25(11-12-27-17)18(26)24-16-8-4-2-6-14(16)19(21,22)23/h1-8,17H,9-12H2,(H,24,26)

• InChIKey:
• UVIVUQIQNDSNSQ-UHFFFAOYSA-N

• 7-(2-fluorophenyl)-N-(2-(trifluoromethyl)phenyl)-1,4-thiazepane-4-carboxamide is a useful research compound. Its molecular formula is C19H18F4N2OS and its molecular weight is 398.42. The purity is usually 95%.

N-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]-1-[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-N-methylazetidin-3-amine

Usually In Stock

• CAS RN:
• 2379997-77-8

• Formula:
• C21H22FN7O

• InChI:
• InChI=1S/C21H22FN7O/c1-13-18(14(2)30-26-13)12-27(3)17-10-28(11-17)20-8-7-19-23-24-21(29(19)25-20)15-5-4-6-16(22)9-15/h4-9,17H,10-12H2,1-3H3

• InChIKey:
• GMYSGKNEGJFYOZ-UHFFFAOYSA-N

• N-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]-1-[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-N-methylazetidin-3-amine is a useful research compound. Its molecular formula is C21H22FN7O and its molecular weight is 407.453. The purity is usually 95%.